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Compound of Interest

Compound Name: Diphenyl phosphoramidate

Cat. No.: B1205886 Get Quote

A Guide for Researchers, Scientists, and Drug Development Professionals

Foundational Knowledge: Understanding the
Reagent and Mechanism
Diphenyl phosphoramidate belongs to a class of phosphorus-based coupling reagents. It is

structurally similar to the more commonly cited diphenyl phosphorazidate (DPPA), and for the

purposes of understanding peptide coupling mechanisms and side reactions, their reactivity

profiles are considered analogous.[1][2] These reagents facilitate the formation of an amide

bond between a carboxylic acid and an amine by activating the carboxyl group.

The generally accepted mechanism involves the reaction of the carboxylate anion with the

phosphorus reagent to form an acyl phosphate intermediate. This highly reactive intermediate

is then susceptible to nucleophilic attack by the amine component, leading to the formation of

the desired peptide bond.[1]

Visualizing the Reaction: Desired Pathway and a
Common Pitfall
To better understand the chemical transformations, let's visualize the intended reaction and a

prevalent side reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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